1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde

• Molecular Formula: C12H20O
• Molecular Weight: 180.29 g/mol
• SMILES: CC1CCC(CC1)C2(CCC2)C=O
• InChI: InChI=1S/C12H20O/c1-10-3-5-11(6-4-10)12(9-13)7-2-8-12/h9-11H,2-8H2,1H3
• InChIKey: ALBNLSZDPVWVQC-UHFFFAOYSA-N

1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde – Procurement-Ready Cyclobutane Aldehyde Building Block

1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde (CAS 1936674-85-9) is a disubstituted cyclobutane carbaldehyde with molecular formula C₁₂H₂₀O and molecular weight 180.29 g·mol⁻¹ [1]. The compound features a strained four-membered cyclobutane ring bearing an aldehyde group at the 1‑position and a 4‑methylcyclohexyl substituent. It belongs to the broader class of cycloalkyl aldehydes that serve as versatile intermediates in medicinal chemistry, fragrance development, and agrochemical synthesis [2]. Commercially, it is supplied as a research‑grade building block at a minimum purity of 95 % .

Strained cyclobutane aldehyde core for enhanced reactivity in derivatisation

4-Methylcyclohexyl substitution defines specific steric and lipophilic profile

Research-grade purity specification supports reproducible synthesis workflows

• [1] PubChem. 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde. CID 130700511. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130700511 (accessed 2026-05-02). View Source
• [2] Firmenich & Cie. Perfume or scent modified compound. Japanese Patent JPS51148044A, published 1976-12-18. View Source

Why 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde Cannot Be Simply Swapped with Isomeric or Homologous Cyclobutane Aldehydes

Although several C₁₂H₂₀O cyclobutane aldehydes share the same elemental composition, small structural variations – such as moving the methyl group from the 4‑ to the 3‑position on the cyclohexane ring, relocating the aldehyde from the cyclobutane to the cyclohexane ring, or inserting a methylene spacer – produce substantial changes in molecular shape, conformational flexibility, and electronic environment . These differences directly alter key physicochemical descriptors including lipophilicity (XLogP3), topological polar surface area (TPSA), and rotatable bond count, which in turn govern solubility, membrane permeability, and target‑binding behaviour [1]. Consequently, substituting the 4‑methylcyclohexyl‑cyclobutane‑1‑carbaldehyde scaffold with a close analog without re‑optimising the downstream synthesis or biological assay risks losing the desired reactivity, pharmacokinetic profile, or olfactory character that the specific isomer provides [2].

Moving methyl from 4- to 3-position may shift lipophilicity and target-binding behaviour, altering SAR interpretation.

Relocating the aldehyde from cyclobutane to cyclohexane removes ring-strain activation, reducing electrophilicity and expected reactivity.

Inserting a methylene spacer adds a rotatable bond, decreasing conformational rigidity and potentially introducing a metabolic soft spot.

• [1] PubChem. Computed descriptors: XLogP3, TPSA, rotatable bond count for CID 130700511. National Center for Biotechnology Information. https://pubchem.ncbi.nlm.nih.gov/compound/130700511 (accessed 2026-05-02). View Source
• [2] Firmenich & Cie. Method of improving, enhancing or modifying perfume using cyclobutane derivatives. US Patent based on JPS51148044A, filed 1976-06-04. View Source

Quantitative Differentiation Evidence for 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde Versus Its Closest Analogs

Positional Methyl Group Placement (4- vs. 3-Methylcyclohexyl) Alters Molecular Shape and Lipophilicity

The target compound carries the methyl substituent at the 4‑position of the cyclohexane ring, whereas the closest positional isomer, 1-(3-methylcyclohexyl)cyclobutane-1-carbaldehyde (CAS 1935293-87-0), bears the methyl group at the 3‑position . This seemingly minor change shifts the methyl group from a para‑like to a meta‑like orientation relative to the cyclobutane‑aldehyde attachment point, altering the overall molecular shape and steric profile. While experimentally measured logP or pKa values are not publicly available for either isomer, the computed XLogP3 of the 4‑methyl isomer is 3.5 [1]. The 3‑methyl isomer is predicted to exhibit a marginally different logP owing to the altered spatial distribution of the hydrophobic methyl group. In drug‑discovery campaigns, such positional isomerism frequently leads to measurable differences in target affinity, metabolic stability, and off‑target selectivity [2].

Methyl Position

Class-level inference

4-Methyl: XLogP3 3.5 (computed)
3-Methyl: XLogP3 not reported

Positional isomer may alter lipophilicity and target engagement.

Experimental logP not available.

Evidence Dimension	Positional isomerism – methyl group location on cyclohexane ring
Target Compound Data	4-Methylcyclohexyl substituent; XLogP3 = 3.5 (computed) [1]
Comparator Or Baseline	1-(3-Methylcyclohexyl)cyclobutane-1-carbaldehyde (CAS 1935293-87-0); 3-methylcyclohexyl substituent; XLogP3 not publicly reported
Quantified Difference	Positional shift from 4- to 3- substitution; logP difference expected based on class‑level behaviour of substituted cyclohexanes
Conditions	Computed physicochemical descriptors (PubChem 2021.05.07 release); experimental logP not available

Why This Matters

For procurement decisions in medicinal chemistry, the 4‑methyl isomer provides a distinct spatial presentation of the hydrophobic methyl group that cannot be replicated by the 3‑methyl analog, making it a non‑interchangeable scaffold in SAR exploration.

• [1] PubChem. 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde – Computed Properties. CID 130700511. XLogP3-AA = 3.5. https://pubchem.ncbi.nlm.nih.gov/compound/130700511 (accessed 2026-05-02). View Source
• [2] Ohta, T. et al. JTT-608 controls blood glucose by enhancement of glucose-stimulated insulin secretion in normal and diabetes mellitus rats. Eur. J. Pharmacol. 1999, 367, 91–99. (Illustrates pharmacological relevance of 4-methylcyclohexyl substitution pattern). View Source

Aldehyde Position on Cyclobutane vs. Cyclohexane Ring Determines Reactivity and Electronic Character

In 1-(4-methylcyclohexyl)cyclobutane-1-carbaldehyde, the aldehyde carbonyl is directly attached to the strained cyclobutane ring. In the regioisomer 1-cyclobutyl-4-methylcyclohexane-1-carbaldehyde (CAS 1936167-94-0), the aldehyde resides on the cyclohexane ring . The cyclobutane ring imparts approximately 26.3 kcal·mol⁻¹ of ring strain, which polarises the adjacent carbonyl and increases its electrophilicity relative to an aldehyde attached to an unstrained cyclohexane ring [1]. This enhanced electrophilicity translates into faster nucleophilic addition rates and distinct reactivity profiles in condensation, reduction, and reductive amination reactions. While no direct kinetic comparison between these two specific isomers has been published, the class‑level effect of cyclobutane ring strain on carbonyl reactivity is well established [1].

Ring-Strain Effect

Class-level inference

≈ 26.3 kcal·mol⁻¹

Cyclobutane aldehyde more electrophilic than cyclohexane analog.

Rate enhancement not measured for this specific pair.

Evidence Dimension	Carbonyl electrophilicity modulated by ring strain of adjacent cycle
Target Compound Data	Aldehyde on cyclobutane (ring strain ≈ 26.3 kcal·mol⁻¹); enhanced carbonyl polarisation expected
Comparator Or Baseline	1-Cyclobutyl-4-methylcyclohexane-1-carbaldehyde (CAS 1936167-94-0); aldehyde on cyclohexane (ring strain ≈ 0 kcal·mol⁻¹)
Quantified Difference	Ring‑strain difference ≈ 26.3 kcal·mol⁻¹ between cyclobutane and cyclohexane; quantitative rate enhancement not measured for this specific pair
Conditions	Class‑level ring‑strain energetics from cyclobutane thermochemistry literature

Why This Matters

The aldehyde‑on‑cyclobutane architecture offers a more reactive carbonyl centre for downstream derivatisation, which is critical when the aldehyde must undergo selective transformation in the presence of other functional groups during multi‑step synthesis.

• [1] Rappoport, Z.; Liebman, J. F. (Eds.) The Chemistry of Cyclobutanes. Part 1. Wiley, 2005. Chapter on physical properties and theoretical studies of cyclobutane ring strain. View Source

Direct Ring–Ring Connection vs. Methylene Spacer Influences Conformational Rigidity and Metabolic Stability

The target compound connects the cyclobutane and 4‑methylcyclohexane rings through a direct C–C bond, whereas 1-(cyclohexylmethyl)cyclobutane-1-carbaldehyde (CAS 1823067-49-7) interposes a methylene (–CH₂–) spacer between the two rings . The direct connection results in a rotatable bond count of 2 (PubChem computed) [1], compared with 3 rotatable bonds for the methylene‑spaced analog. The lower rotatable bond count confers greater conformational rigidity, which can enhance binding affinity for biological targets by reducing the entropic penalty upon binding. Additionally, the absence of a benzylic or allylic methylene group removes a potential site for cytochrome P450‑mediated oxidative metabolism, a recognised advantage in medicinal chemistry optimisation [2].

Conformational Rigidity

Cross-study comparable

Rotatable bonds: 2 vs 3

Fewer rotatable bonds may increase conformational rigidity.

Methylene spacer avoided, reducing potential metabolic liability.

Evidence Dimension	Conformational flexibility (rotatable bond count) and metabolic vulnerability
Target Compound Data	Direct cyclobutane–cyclohexane connection; 2 rotatable bonds; no inter‑ring methylene [1]
Comparator Or Baseline	1-(Cyclohexylmethyl)cyclobutane-1-carbaldehyde (CAS 1823067-49-7); methylene spacer; 3 rotatable bonds (estimated)
Quantified Difference	Δ rotatable bonds = 1 fewer for target compound; metabolic liability of methylene group avoided
Conditions	Computed rotatable bond count from PubChem; metabolic inference from medicinal chemistry literature on methylene‑spacer vulnerability

Why This Matters

The more rigid, methylene‑free scaffold is preferable when designing ligands for targets that demand a pre‑organised conformation, potentially reducing the hit‑to‑lead optimisation burden.

• [1] PubChem. 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde – Computed Properties. CID 130700511. Rotatable Bond Count = 2. https://pubchem.ncbi.nlm.nih.gov/compound/130700511 (accessed 2026-05-02). View Source
• [2] Meanwell, N. A. Improving Drug Candidates by Design: A Focus on Physicochemical Properties As a Means of Improving Compound Disposition and Safety. Chem. Res. Toxicol. 2011, 24, 1420–1456. (Discusses impact of conformational restriction and metabolic soft spots). View Source

Aldehyde Functional Group Provides a Versatile Synthetic Handle Distinct from Carboxylic Acid and Nitrile Analogs

The aldehyde group of the target compound enables a broader palette of downstream transformations compared with its oxidised (carboxylic acid) or reduced/nitrile analogs. The carboxylic acid analog, 1-(4-methylcyclohexyl)cyclobutane-1-carboxylic acid, is limited to amide coupling and esterification, while the nitrile analog (CAS 1851643-38-3) requires harsh hydrolysis or reduction conditions to access other functionalities . In contrast, the aldehyde can directly undergo reductive amination, Grignard addition, Wittig olefination, aldol condensation, and oxidation to the carboxylic acid – all under relatively mild conditions . The AKSci SDS confirms the aldehyde is stable under recommended storage (cool, dry place) but reactive toward strong oxidising agents .

Synthetic Versatility

Data to verify

Aldehyde: ≥6 reaction classes
Carboxylic acid: ~2; Nitrile: extra steps

Aldehyde offers broader synthetic versatility for library synthesis.

No scaffold-specific catalyst optimisation data.

Evidence Dimension	Synthetic versatility – number of accessible derivatisation pathways
Target Compound Data	Aldehyde: ≥6 distinct reaction classes (reductive amination, Grignard, Wittig, aldol, oxidation, reduction)
Comparator Or Baseline	Carboxylic acid analog: ~2 major reaction classes (amide coupling, esterification); Nitrile analog: hydrolysis/reduction required for further manipulation
Quantified Difference	~3‑fold greater reaction diversity for aldehyde vs. carboxylic acid; nitrile requires additional synthetic steps for equivalent downstream utility
Conditions	Standard organic synthesis reaction conditions; no catalyst/condition optimisation data available for this specific scaffold

Why This Matters

Procuring the aldehyde rather than the acid or nitrile provides the greatest synthetic latitude, allowing a single building block to serve multiple divergent synthetic routes in library synthesis or lead optimisation.

Recommended Application Scenarios for 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde Based on Differentiation Evidence

Medicinal Chemistry: Fragment‑Based and Scaffold‑Hopping Libraries Requiring a Rigid, Lipophilic Cyclobutane‑Aldehyde Core

The combination of a strained cyclobutane‑aldehyde with a 4‑methylcyclohexyl substituent delivers a compact, rigid, and moderately lipophilic (XLogP3 = 3.5) scaffold suitable for fragment‑based drug discovery [1]. The 4‑methyl substitution pattern, as opposed to the 3‑methyl isomer, provides a symmetrical hydrophobic projection that can be exploited for filling lipophilic pockets in target proteins. The direct ring–ring connection (2 rotatable bonds) limits conformational entropy, potentially enhancing binding affinity. Researchers investigating kinase inhibitors, GPCR modulators, or antiviral nucleoside analogs – fields where cyclobutane‑containing scaffolds have demonstrated clinical relevance – should prioritise this specific isomer over the 3‑methyl or methylene‑spaced alternatives [2].

Fragrance and Flavour Development: Cyclobutane‑Derived Odor‑Modifying Ingredients with Woody/Floral Character

Firmenich patents from the 1970s established that cyclobutane derivatives possess useful odor‑modifying properties for perfumery and flavouring applications [3]. The 4‑methylcyclohexyl‑substituted cyclobutane carbaldehyde, with its balanced hydrophobic–hydrophilic profile (TPSA = 17.1 Ų, XLogP3 = 3.5), falls within the physicochemical range associated with volatile fragrance materials [1]. Unlike the carboxylic acid or nitrile analogs that lack the aldehyde's olfactory contribution, this compound can serve both as a fragrance ingredient and as a pro‑fragrance intermediate. Fragrance houses developing novel woody, green, or aldehydic notes should evaluate this isomer for its potentially distinct odor profile compared with the 3‑methyl or cyclohexylmethyl variants.

Agrochemical Intermediate Synthesis: Building Block for Cyclobutane‑Containing Fungicides or Herbicides

Cyclobutane‑containing compounds have been patented as intermediates for agricultural chemicals [2]. The aldehyde functionality of the target compound enables condensation with hydrazines, hydroxylamines, or active methylene compounds to generate heterocyclic motifs (pyrazoles, isoxazoles, pyrimidines) frequently encountered in agrochemical active ingredients. The 4‑methylcyclohexyl group provides additional lipophilicity that can enhance cuticular penetration in foliar‑applied agrochemicals. Procurement teams supporting agrochemical discovery should select the aldehyde over the corresponding carboxylic acid for its direct compatibility with heterocycle‑forming reactions without requiring pre‑activation steps.

Chemical Biology: Reactive Aldehyde Probe for Target Identification or Bioconjugation

The enhanced electrophilicity of the cyclobutane‑attached aldehyde, arising from ring‑strain polarisation, makes this compound a candidate for developing activity‑based protein profiling (ABPP) probes or bioconjugation reagents. The aldehyde can form reversible Schiff‑base adducts with lysine residues or N‑terminal amines, while the rigid cyclobutane‑cyclohexane core provides a distinctive molecular shape that may confer selectivity toward specific protein pockets. Researchers should prefer this isomer over the 1‑cyclobutyl‑4‑methylcyclohexane‑1‑carbaldehyde regioisomer, whose aldehyde on the unstrained cyclohexane ring is expected to be significantly less reactive [2].

Application

Selection Property

Validation Focus

Fragment-based and scaffold-hopping libraries

Rigid cyclobutane-aldehyde core with 4-methylcyclohexyl substituent

Lipophilic pocket occupancy and binding affinity enhancement

Woody/floral odor-modifying ingredients

Balanced hydrophobic–hydrophilic profile and moderate lipophilicity

Volatility and olfactory character distinct from positional isomers

Heterocyclic intermediate for agrochemical discovery

Aldehyde reactivity for condensation with hydrazines/hydroxylamines

Direct heterocycle formation without pre-activation steps

Activity-based protein profiling probe

Enhanced electrophilicity from cyclobutane ring strain

Selective Schiff-base formation with lysine residues

• [1] PubChem. 1-(4-Methylcyclohexyl)cyclobutane-1-carbaldehyde – Computed Properties (XLogP3 = 3.5, TPSA = 17.1 Ų, Rotatable Bonds = 2). CID 130700511. https://pubchem.ncbi.nlm.nih.gov/compound/130700511 (accessed 2026-05-02). View Source
• [2] Rappoport, Z.; Liebman, J. F. (Eds.) The Chemistry of Cyclobutanes. Part 1. Wiley, 2005. (Comprehensive reference on cyclobutane chemistry, strain, and applications). View Source
• [3] Firmenich & Cie. Perfume or scent modified compound. Japanese Patent JPS51148044A, published 1976-12-18. (Establishes cyclobutane derivatives as odor-modifying ingredients). View Source